Cas no 202403-49-4 (Octyl D-Galactofuranoside)

• Product Name: Octyl D-Galactofuranoside
• CAS No: 202403-49-4
• MF: C₁₄H₂₈O₆
• MW: 292.368525505066
• CID: 1062947
• PubChem ID: 71751291
• Update Time: 2025-05-19

Octyl D-Galactofuranoside Chemical and Physical Properties

Names and Identifiers

• Octyl D-Galactofuranoside
• (2S,3S)-2-(1,2-dihydroxyethyl)-5-octoxyoxolane-3,4-diol
• Octyl D-Galactofuran
• n-octyl D-galactofuranoside
• DTXSID80858243
• (2S,3S)-2-(1,2-dihydroxyethyl)-5-(octyloxy)oxolane-3,4-diol
• 202403-49-4

• Inchi： 1S/C14H28O6/c1-2-3-4-5-6-7-8-19-14-12(18)11(17)13(20-14)10(16)9-15/h10-18H,2-9H2,1H3/t10?,11-,12?,13-,14?/m0/s1
• InChI Key： VZLNXIZRQPJOEU-DHUKMVCYSA-N
• SMILES： O1C(C([C@@H]([C@@H]1C(CO)O)O)O)OCCCCCCCC

Computed Properties

• Exact Mass: 292.18900
• Monoisotopic Mass: 292.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 95-97°C
• Boiling Point: 487.1±45.0 °C at 760 mmHg
• Flash Point: 248.4±28.7 °C
• Solubility: DMSO, Methanol
• PSA: 99.38000
• LogP: 0.16340
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Octyl D-Galactofuranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Octyl D-Galactofuranoside

Research Brief on Octyl D-Galactofuranoside (CAS: 202403-49-4): Recent Advances and Applications in Chemical Biology and Medicine

Octyl D-Galactofuranoside (CAS: 202403-49-4) is a synthetic glycolipid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a membrane-disrupting agent, its interactions with biological systems, and its utility in drug delivery and antimicrobial therapies. This research brief synthesizes the latest findings on Octyl D-Galactofuranoside, highlighting its mechanisms of action, experimental results, and future directions in biomedical research.

One of the most notable advancements in the study of Octyl D-Galactofuranoside is its application in disrupting bacterial cell membranes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this effect to the compound's ability to integrate into lipid bilayers, causing membrane destabilization and subsequent cell lysis. These findings suggest that Octyl D-Galactofuranoside could serve as a promising scaffold for developing novel antibiotics, particularly in the face of rising antimicrobial resistance.

In addition to its antimicrobial properties, Octyl D-Galactofuranoside has been investigated for its potential in drug delivery systems. A recent preprint on bioRxiv highlighted its use as a surfactant in the formulation of nanoparticle-based carriers for hydrophobic drugs. The study reported that the compound's amphiphilic nature enhances the solubility and stability of encapsulated therapeutics, thereby improving their bioavailability. This application is particularly relevant for cancer therapeutics, where poor solubility often limits drug efficacy. The researchers also noted that Octyl D-Galactofuranoside's low cytotoxicity in mammalian cells makes it a favorable candidate for further development in this area.

Another area of active research involves the structural optimization of Octyl D-Galactofuranoside to enhance its biological activity. A 2024 study in ACS Chemical Biology explored the synthesis of analogs with modified alkyl chain lengths and sugar moieties. The results indicated that variations in the hydrophobic tail significantly influence the compound's membrane-binding affinity and antimicrobial potency. These insights provide a foundation for rational design strategies aimed at tailoring Octyl D-Galactofuranoside derivatives for specific therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of Octyl D-Galactofuranoside-based therapies. For instance, its stability under physiological conditions and potential off-target effects require further investigation. Ongoing research is addressing these issues through advanced formulation techniques and in vivo efficacy studies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, Octyl D-Galactofuranoside (CAS: 202403-49-4) represents a versatile tool in chemical biology and medicine, with applications ranging from antimicrobial therapy to drug delivery. Recent studies have elucidated its mechanisms of action and explored strategies for optimizing its performance. As research progresses, this compound holds considerable promise for addressing unmet medical needs, particularly in the realms of infectious diseases and oncology. Future work should focus on overcoming translational barriers and expanding its therapeutic potential through interdisciplinary collaboration.